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Compound of Interest

Compound Name: 6-Heptadecene

Cat. No.: B15463239

The safe and compliant disposal of 6-Heptadecene is critical for ensuring laboratory safety and
environmental protection. This guide provides detailed procedures for researchers, scientists,
and drug development professionals to manage 6-Heptadecene waste, from initial handling to
final disposal, in accordance with established safety protocols.

Immediate Safety and Handling Precautions

6-Heptadecene is a combustible liquid that may be fatal if swallowed and enters the airways.
[1] Adherence to proper personal protective equipment (PPE) protocols is mandatory. Always
wear protective gloves and safety goggles when handling this chemical.[2] In the event of a

fire, use water spray, carbon dioxide, dry chemical, or chemical foam to extinguish the flames.

[21(31[4]

Quantitative Data Summary

The following table summarizes the key quantitative safety and physical properties of
heptadecene isomers, which are structurally similar to 6-Heptadecene.
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Property Value Source
Melting Point/Range 10-22°C/50-72°F [1112]
Boiling Point/Range 300-302°C/572-575.6 °F [1112]14]
Flash Point 110 - 148 °C / 230 - 298.4 °F [2][4]
Density 0.777 - 0.790 g/mL at 25 °C [1112]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the proper disposal of 6-Heptadecene waste in a

laboratory setting.

Step 1: Waste Identification and Segregation

Waste Determination: As the generator, you are responsible for determining that the waste is
hazardous.[5] Based on its properties, 6-Heptadecene waste should be treated as a
hazardous chemical waste.

Segregation: Do not mix 6-Heptadecene waste with other waste streams unless explicitly
permitted by your institution's hazardous waste management plan. Store it separately from
incompatible materials, such as strong oxidizing agents.[2]

Step 2: Containerization

Select a Compatible Container: Collect 6-Heptadecene waste in a container made of a
compatible material, such as high-density polyethylene (HDPE).[6] The original container is
often a suitable choice.

Ensure Container Integrity: The container must be in good condition, free of leaks, and have
a securely fitting cap.[5][6]

Proper Filling: Do not overfill the waste container. It is recommended to fill liquid waste
containers to no more than 75% of their capacity to allow for vapor expansion.[6]

Step 3: Labeling
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Affix a Hazardous Waste Label: Clearly label the container with the words "Hazardous
Waste".[5]

Complete Chemical Information: The label must include the full chemical name ("6-
Heptadecene"), the concentration, and the accumulation start date.

Hazard Identification: Indicate the primary hazards, such as "Combustible" and "Aspiration
Hazard".

Step 4: Accumulation and Storage

Satellite Accumulation Area: Store the labeled waste container at or near the point of
generation in a designated satellite accumulation area.

Secondary Containment: Place the primary waste container in a secondary, non-breakable
container to prevent spills.[7]

Keep Container Closed: The waste container must remain tightly sealed except when adding
waste.[5]

Step 5: Disposal and Removal

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste.

Documentation: Complete any required waste disposal forms or manifests as instructed by
your EHS department. Retain copies of these documents for your records.[7]

Professional Disposal: The final disposal of 6-Heptadecene must be conducted at an
approved waste disposal plant.[1][4] Never dispose of 6-Heptadecene down the drain or in
the regular trash.[3]

Emergency Procedures for Spills

In the event of a 6-Heptadecene spill, follow these procedures:

Assess the Situation: If the spill is large or you are not trained to handle it, evacuate the area
and contact your EHS department or emergency services.[6]
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Control Ignition Sources: If it is safe to do so, eliminate any nearby sources of ignition.[6]

Contain the Spill: Use spill kits with absorbent materials to contain the spill.[6]

Clean Up: Carefully sweep or shovel the absorbed material into a suitable, labeled container
for disposal.[2]

Ventilate the Area: Ensure the area is well-ventilated during and after the cleanup.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-
Heptadecene.
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Caption: Workflow for the proper disposal of 6-Heptadecene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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